Cas no 110842-39-2 (Benzaldehyde, 4-amino-,O-methyloxime)

• Product Name: Benzaldehyde, 4-amino-,O-methyloxime
• CAS No: 110842-39-2
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 128979
• Update Time: 2024-01-24

Benzaldehyde, 4-amino-,O-methyloxime Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-amino-,O-methyloxime
• Benzaldehyde, 4-amino-, O-methyloxime (9CI)
• (Z)-4-aminobenzaldehyde O-methyloxime
• Benzaldehyde, 4-amino-, O-methyloxime

• Inchi： 1S/C8H10N2O/c1-11-10-6-7-2-4-8(9)5-3-7/h2-6H,9H2,1H3
• InChI Key： LUUPQFLAUMOOHR-UHFFFAOYSA-N
• SMILES： C(=NOC)C1=CC=C(N)C=C1

Computed Properties

• Exact Mass: 150.0794
• Monoisotopic Mass: 150.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 47.6A^2

Experimental Properties

• PSA: 47.61